molecular formula C11H11ClFNO2S B12135494 3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione

Cat. No.: B12135494
M. Wt: 275.73 g/mol
InChI Key: QVNPEQIGYICFJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thiolane-1,1-dione core (a tetrahydrothiophene ring with two sulfonyl groups) substituted at position 3 by a Schiff base moiety derived from 2-chloro-6-fluorobenzaldehyde. This structure combines a rigid aromatic system (with electron-withdrawing Cl and F substituents) and a conformationally flexible thiolane ring, which may influence its physicochemical and biological properties.

The compound’s structural uniqueness lies in its dual halogenation (Cl and F), which may enhance stability, lipophilicity, and intermolecular interactions (e.g., halogen bonding). Such features are critical in drug design, where halogen atoms often improve target binding and metabolic resistance.

Properties

Molecular Formula

C11H11ClFNO2S

Molecular Weight

275.73 g/mol

IUPAC Name

1-(2-chloro-6-fluorophenyl)-N-(1,1-dioxothiolan-3-yl)methanimine

InChI

InChI=1S/C11H11ClFNO2S/c12-10-2-1-3-11(13)9(10)6-14-8-4-5-17(15,16)7-8/h1-3,6,8H,4-5,7H2

InChI Key

QVNPEQIGYICFJJ-UHFFFAOYSA-N

Canonical SMILES

C1CS(=O)(=O)CC1N=CC2=C(C=CC=C2Cl)F

Origin of Product

United States

Preparation Methods

The synthesis of 3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione typically involves the reaction of 2-chloro-6-fluorobenzaldehyde with a thiolane derivative under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to reflux for several hours, and the product is isolated by filtration and recrystallization .

Chemical Reactions Analysis

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione undergoes various chemical reactions, including:

Scientific Research Applications

3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione has several scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(2-Chloro-6-fluorophenyl)methylidene]amino}-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Key Features

The following table summarizes structural analogues of the target compound, highlighting substituent variations, molecular properties, and functional implications:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) CAS Number Key Features Reference
Target Compound 3-{[(2-Chloro-6-fluorophenyl)methylidene]amino} C₁₁H₁₀ClFNO₂S 297.72 Not Provided Dual halogenation (Cl, F); Schiff base linker -
3-(Piperazine-1-sulfonyl)-1lambda6-thiolane-1,1-dione hydrochloride 3-(Piperazine-1-sulfonyl) C₉H₁₄ClN₂O₃S 297.79 1181457-74-8 Piperazine sulfonyl group; hydrochloride salt; discontinued
3-[(4-Methoxyphenyl)amino]-1lambda6-thiolane-1,1-dione 3-[(4-Methoxyphenyl)amino] C₁₁H₁₅NO₃S 241.31 303992-20-3 Methoxy group (electron-donating); free amine
3-(4,5-Dichloro-6-oxo-1,6-dihydropyridazin-1-yl)-1lambda6-thiolane-1,1-dione 3-(4,5-Dichloro-6-oxopyridazinyl) C₈H₈Cl₂N₂O₃S 283.12 867329-88-2 Pyridazine heterocycle; dichloro substitution
2-(3-Chlorophenyl)-1lambda6,2-thiazolidine-1,1-dione 2-(3-Chlorophenyl) C₉H₁₀ClNO₂S 231.70 71703-12-3 Thiazolidine core (vs. thiolane); single Cl substituent
3-[4-(2-Chloroacetyl)piperazin-1-yl]-1lambda6-thiolane-1,1-dione Hydrochloride 3-[4-(2-Chloroacetyl)piperazinyl] C₁₀H₁₇Cl₂N₂O₃S 317.23 1169979-35-4 Chloroacetyl-piperazine; hydrochloride salt

Substituent-Driven Functional Comparisons

Electron-Withdrawing vs. Electron-Donating Groups
  • Pyridazine-containing analogues () leverage a nitrogen-rich heterocycle, which may improve solubility and metal coordination properties .
Core Structure Variations
  • Thiazolidine derivatives () replace the thiolane ring with a thiazolidine system, altering ring strain and hydrogen-bonding patterns. For example, 2-(3-chlorophenyl)-1lambda6,2-thiazolidine-1,1-dione () exhibits a smaller ring size (5-membered vs.
Salt Forms and Bioavailability
  • Hydrochloride salts () enhance aqueous solubility, a critical factor for pharmacokinetics. However, discontinuation of some salts () suggests challenges in scalability or stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.